Tin, isotope of mass 123

• CAS RN: 14683-07-9
• Molecular Formula: Sn
• Molecular Weight: 122.90573 g/mol
• IUPAC Name: tin-123
• InChI: InChI=1S/Sn/i1+4
• InChI Key: ATJFFYVFTNAWJD-RNFDNDRNSA-N
• Isomeric SMILES: [123Sn]
• SMILES: [Sn]

Description

Tin is a chemical element with the symbol Sn and atomic number 50. It is a silvery-white metal that is malleable, ductile, and highly crystalline. Tin has two stable isotopes, tin-118 and tin-120, and 10 radioactive isotopes, including tin-123. Tin-123 is an isotope with a half-life of 119 days, which makes it useful in scientific research applications.

Mechanism Of Action

Tin-123 emits positrons, which are positively charged particles that interact with electrons in the body. When a positron collides with an electron, they annihilate each other, releasing two gamma rays in opposite directions. These gamma rays can be detected by a PET scanner, which creates a 3D image of the distribution of the tracer in the body.

Biochemical And Physiological Effects

Tin-123 is a relatively safe tracer to use in PET imaging studies. It has a short half-life, which means that it decays quickly and does not accumulate in the body. The radiation dose from tin-123 is also low, which reduces the risk of radiation exposure to patients.

Advantages And Limitations For Lab Experiments

Tin-123 has several advantages for use in lab experiments. It is a highly specific tracer, which means that it can target specific tissues or biochemical pathways in the body. It is also relatively easy to produce and purify, which makes it a cost-effective option for research studies. However, tin-123 has a short half-life, which limits the time available for experiments and requires careful planning and coordination.

Future Directions

There are several future directions for the use of tin-123 in scientific research. One area of interest is the development of new radiopharmaceuticals for PET imaging studies. Tin-123 could be used as a tracer for these new compounds, which could have applications in cancer diagnosis and treatment. Another area of interest is the use of tin-123 in preclinical studies to investigate the pharmacokinetics and biodistribution of new drugs. Finally, there is potential for the development of new imaging techniques that use tin-123 as a tracer, such as dual-tracer PET imaging studies.

Synthesis Methods

Tin-123 can be produced through the irradiation of natural tellurium targets with neutrons. The resulting tin-123 is then separated from the target material using chemical separation techniques.

Scientific Research Applications

Tin-123 has a range of scientific research applications due to its unique properties. It is commonly used in nuclear medicine, specifically in positron emission tomography (PET) imaging. PET imaging is a non-invasive diagnostic tool that allows doctors to visualize the metabolic activity of tissues in the body. Tin-123 is used as a tracer in PET imaging to track the biodistribution and pharmacokinetics of drugs.